molecular formula C9H10N2O3 B8538626 4-Methoxy-3-nitro-6,7-dihydro-5H-cyclopenta[b]pyridine

4-Methoxy-3-nitro-6,7-dihydro-5H-cyclopenta[b]pyridine

Cat. No.: B8538626
M. Wt: 194.19 g/mol
InChI Key: UQWXOOVNSDNNHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methoxy-3-nitro-6,7-dihydro-5H-cyclopenta[b]pyridine is a useful research compound. Its molecular formula is C9H10N2O3 and its molecular weight is 194.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H10N2O3

Molecular Weight

194.19 g/mol

IUPAC Name

4-methoxy-3-nitro-6,7-dihydro-5H-cyclopenta[b]pyridine

InChI

InChI=1S/C9H10N2O3/c1-14-9-6-3-2-4-7(6)10-5-8(9)11(12)13/h5H,2-4H2,1H3

InChI Key

UQWXOOVNSDNNHT-UHFFFAOYSA-N

Canonical SMILES

COC1=C2CCCC2=NC=C1[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Methoxy-6,7-dihydro-5H-cyclopenta[b]pyridine (2.90 g, 19.4 mmol) was mixed with concentrated sulfuric acid (17.0 g, 173 mmol) at 0° C., then a mixture of potassium nitrate (5.3 g, 52 mmol) in another portion of concentrated sulfuric acid (26.5 g, 270 mmol) was added slowly. The reaction mixture was heated at 80° C. for 4 h. The crude mixture was slowly poured into ice (50 g), and neutralized carefully with 50% NaOH solution to pH 8-9. The resulting mixture was extracted six times with EtOAc. The organic extracts were combined, dried and concentrated under reduced pressure to give the sub-title compound as a brown gum (1.56 g, 41%). LCMS calc. for C9H11N2O3 (M+H)+: m/z=195.3. Found: 195.2.
Quantity
2.9 g
Type
reactant
Reaction Step One
Quantity
17 g
Type
reactant
Reaction Step One
Name
potassium nitrate
Quantity
5.3 g
Type
reactant
Reaction Step Two
Quantity
26.5 g
Type
reactant
Reaction Step Two
[Compound]
Name
crude mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
ice
Quantity
50 g
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Yield
41%

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